Cas no 612512-13-7 (methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate)

• Product Name: methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate
• CAS No: 612512-13-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD09054974
• CID: 954219
• PubChem ID: 9989461
• Update Time: 2025-11-02

methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)oxazole-4-carboxylate
• 2-aminomethyloxazole-4-carboxylic acid methyl ester
• methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate
• 4-oxazolecarboxylic acid, 2-(aminomethyl)-, methyl ester
• CS-0302000
• AKOS005264814
• DB-351785
• EN300-257232
• 612512-13-7
• F1901-0233
• Methyl2-(aminomethyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylicacid,2-(aminomethyl)-,methylester(9CI)
• SCHEMBL2172653
• FSKWRNINWRUSHD-UHFFFAOYSA-N
• DTXSID10433688

• MDL： MFCD09054974
• Inchi： 1S/C6H8N2O3/c1-10-6(9)4-3-11-5(2-7)8-4/h3H,2,7H2,1H3
• InChI Key： FSKWRNINWRUSHD-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1CN

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate

Comprehensive Overview of Methyl 2-(Aminomethyl)-1,3-Oxazole-4-Carboxylate (CAS No. 612512-13-7)

Methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate (CAS No. 612512-13-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. The compound features an oxazole ring, a five-membered heterocycle containing oxygen and nitrogen, which is functionalized with an aminomethyl group at the 2-position and a carboxylate ester at the 4-position. This unique combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, including potential drug candidates and specialty chemicals.

In recent years, the demand for heterocyclic compounds like methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and protease-targeting therapeutics, which are hot topics in drug discovery. The compound's oxazole core is known for its ability to mimic peptide bonds, making it a key scaffold in the design of enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine and targeted therapy, where structure-activity relationships (SAR) are critical for optimizing drug efficacy.

From a synthetic perspective, CAS No. 612512-13-7 is often utilized in multicomponent reactions (MCRs) and click chemistry, which are widely discussed in modern organic chemistry forums. Its ester group allows for further derivatization, enabling the creation of diverse libraries of compounds for high-throughput screening. This adaptability is particularly relevant in the context of AI-driven drug discovery, where computational models predict novel bioactive structures, and chemists rely on flexible intermediates like this compound to validate hypotheses.

Another area of interest is the compound's potential in agrochemical innovation. The oxazole moiety is frequently found in pesticides and herbicides due to its stability and bioactivity. As sustainable agriculture gains traction, researchers are exploring methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate as a precursor for eco-friendly crop protection agents. This ties into broader discussions about green chemistry and reducing the environmental footprint of synthetic processes.

In summary, methyl 2-(aminomethyl)-1,3-oxazole-4-carboxylate (CAS No. 612512-13-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge research areas such as drug discovery, sustainable chemistry, and computational molecular design ensures its continued importance in the scientific community. As innovation accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.